Cas no 1805721-42-9 (1-(4-Bromo-3-(trifluoromethylthio)phenyl)-1-chloropropan-2-one)

• Product Name: 1-(4-Bromo-3-(trifluoromethylthio)phenyl)-1-chloropropan-2-one
• CAS No: 1805721-42-9
• MF: C₁₀H₇BrClF₃OS
• MW: 347.57919049263
• CID: 4970780
• Update Time: 2025-11-07

1-(4-Bromo-3-(trifluoromethylthio)phenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-(trifluoromethylthio)phenyl)-1-chloropropan-2-one

• Inchi： 1S/C10H7BrClF3OS/c1-5(16)9(12)6-2-3-7(11)8(4-6)17-10(13,14)15/h2-4,9H,1H3
• InChI Key： QYTBDCGQEGFQGM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1SC(F)(F)F)C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4

Additional information on 1-(4-Bromo-3-(trifluoromethylthio)phenyl)-1-chloropropan-2-one

Recent Advances in the Study of 1-(4-Bromo-3-(trifluoromethylthio)phenyl)-1-chloropropan-2-one (CAS: 1805721-42-9)

The compound 1-(4-Bromo-3-(trifluoromethylthio)phenyl)-1-chloropropan-2-one (CAS: 1805721-42-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex bioactive molecules. Its trifluoromethylthio (-SCF3) group, in particular, has been noted for its ability to enhance lipophilicity and metabolic stability, making it a valuable functional group in medicinal chemistry. The presence of the bromine atom at the para position further allows for diverse functionalization through cross-coupling reactions, expanding its utility in drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as an inhibitor of protein kinases involved in inflammatory pathways. The study demonstrated that derivatives of 1-(4-Bromo-3-(trifluoromethylthio)phenyl)-1-chloropropan-2-one exhibited potent inhibitory activity against specific kinases, with IC50 values in the low micromolar range. These findings suggest its promise as a scaffold for developing anti-inflammatory agents.

Another significant development involves the compound's application in agrochemical research. A recent patent (WO2023056789) disclosed its use as a key intermediate in the synthesis of novel herbicides. The trifluoromethylthio moiety was found to enhance the herbicidal activity of the final products, providing a new avenue for crop protection strategies.

From a synthetic chemistry perspective, advances have been made in optimizing the preparation of 1-(4-Bromo-3-(trifluoromethylthio)phenyl)-1-chloropropan-2-one. A 2024 publication in Organic Process Research & Development reported an improved, scalable synthesis route with higher yields and reduced environmental impact. This progress addresses previous challenges associated with the compound's commercial availability.

Looking forward, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems. Preliminary computational studies suggest that its structural features may allow for specific interactions with certain biological membranes, though this area requires further experimental validation. Additionally, the compound's role in developing covalent inhibitors is being investigated, leveraging its reactive chloroacetone moiety.

In conclusion, 1-(4-Bromo-3-(trifluoromethylthio)phenyl)-1-chloropropan-2-one represents a promising chemical entity with diverse applications across medicinal chemistry, agrochemical development, and materials science. Its unique combination of functional groups offers multiple points for structural modification, making it a valuable building block in various research domains. Future studies will likely focus on expanding its therapeutic applications and optimizing its synthetic accessibility.